molecular formula C21H20FN3OS B2812260 2-((1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone CAS No. 1207044-30-1

2-((1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone

Cat. No. B2812260
CAS RN: 1207044-30-1
M. Wt: 381.47
InChI Key: ZAPLGMXIYGVWEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-((1-(4-fluorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H20FN3OS and its molecular weight is 381.47. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

A study led by Almansa et al. (2008) presents a novel reaction involving 1-(4-fluorophenyl)-2-(4-pyridyl)ethanone, leading to the development of a three-component coupling synthesis of pyrazolo[3,4-b]pyridines and other pyrido-fused systems. This method showcases the compound's utility in constructing complex bicyclic systems, including thieno[3,2-b]pyridines and imidazo[4,5-b]pyridines, demonstrating its versatility in organic synthesis and the potential for combinatorial library development (Almansa, Virgili, Carceller, & Grima-Poveda, 2008).

Material Science and Luminescence

Volpi et al. (2017) describe the synthesis of 1,3-diarylated imidazo[1,5-a]pyridine derivatives, showcasing the optical properties of these compounds. The study highlights their fluorescence and large Stokes' shift, suggesting potential applications in the development of luminescent materials. This research underscores the compound's role in creating low-cost, high-performance luminescent materials (Volpi, Magnano, Benesperi, Saccone, Priola, Gianotti, Milanesio, Conterosito, Barolo, & Viscardi, 2017).

Medicinal Chemistry and Drug Design

In the realm of medicinal chemistry, a study by Attaby et al. (2006) explores the synthesis, reactions, and antiviral activity of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and its derivatives. This research highlights the compound's potential as a precursor for developing novel heterocyclic compounds with significant antiviral properties, emphasizing its importance in the search for new therapeutic agents (Attaby, Elghandour, Ali, & Ibrahem, 2006).

Fluorescence and Sensing Applications

Hutt et al. (2012) have identified imidazo[1,5-a]pyridinium ions as water-soluble fluorophores with dual emission pathways, sensitive to pH changes. The synthetic modifications allow for the tuning of emission properties, presenting applications in fluorescence-based sensing and bioimaging (Hutt, Jo, Olasz, Chen, Lee, & Aron, 2012).

properties

IUPAC Name

2-[1-(4-fluorophenyl)-5-phenylimidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H20FN3OS/c22-17-8-10-18(11-9-17)25-19(16-6-2-1-3-7-16)14-23-21(25)27-15-20(26)24-12-4-5-13-24/h1-3,6-11,14H,4-5,12-13,15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZAPLGMXIYGVWEJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)C(=O)CSC2=NC=C(N2C3=CC=C(C=C3)F)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H20FN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

381.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.